Cas no 1805624-88-7 (Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate)

• Product Name: Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate
• CAS No: 1805624-88-7
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4959046
• Update Time: 2025-05-24

Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate

• Inchi： 1S/C11H11NO3S/c1-2-15-11(14)9-4-7(6-13)3-8(5-12)10(9)16/h3-4,13,16H,2,6H2,1H3
• InChI Key： JBJONDRVPNMUFC-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(CO)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate

Research Brief on Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate (CAS: 1805624-88-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate (CAS: 1805624-88-7) is a chemically synthesized compound that has garnered significant attention in recent pharmaceutical and chemical biology research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate as a key intermediate in the synthesis of more complex bioactive molecules. Its structure, featuring a cyano group, a hydroxymethyl substituent, and a mercapto moiety, allows for diverse chemical modifications, making it a valuable scaffold in medicinal chemistry. Researchers have explored its utility in designing inhibitors for various enzymes, including those involved in inflammatory and oncogenic pathways.

One of the most notable advancements involves the compound's role in the development of novel cysteine protease inhibitors. Cysteine proteases play critical roles in numerous physiological and pathological processes, and their dysregulation is associated with diseases such as cancer, parasitic infections, and neurodegenerative disorders. Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate has been identified as a promising scaffold for designing irreversible inhibitors that target these enzymes, offering potential therapeutic benefits.

In addition to its inhibitory properties, recent research has investigated the compound's pharmacokinetic profile and toxicity. Preliminary in vitro and in vivo studies suggest that Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate exhibits favorable bioavailability and low cytotoxicity, which are essential characteristics for further drug development. However, more extensive preclinical studies are required to fully assess its safety and efficacy.

The synthesis of Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate has also been optimized in recent years, with researchers developing more efficient and scalable routes. Green chemistry approaches, such as the use of environmentally friendly solvents and catalysts, have been employed to reduce the environmental impact of its production. These advancements not only enhance the compound's accessibility for research but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, the potential applications of Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate extend beyond its current uses. Its modular structure allows for the exploration of new derivatives with tailored biological activities. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full therapeutic potential of this compound. Future research directions may include its incorporation into drug delivery systems and its evaluation in combination therapies for complex diseases.

In conclusion, Ethyl 3-cyano-5-hydroxymethyl-2-mercaptobenzoate (CAS: 1805624-88-7) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted applications, coupled with ongoing advancements in synthesis and characterization, underscore its significance in contemporary research. Continued investigation into its mechanisms of action and therapeutic potential will likely yield valuable insights and contribute to the development of innovative treatments.